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Compound of Interest

Compound Name: 2-Cyanobutanoic acid

Cat. No.: B1347372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

2-Cyanobutanoic acid. It is intended for informational purposes and should not be considered

a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Users

should always consult the most current SDS for this compound before handling.

Introduction
2-Cyanobutanoic acid (CAS No. 51789-75-4) is an organic compound featuring both a

carboxylic acid and a nitrile functional group.[1] This bifunctionality makes it a valuable

intermediate in the synthesis of various pharmaceutical and agricultural compounds.[1]

Understanding its safety profile and proper handling procedures is crucial for researchers and

professionals working with this chemical.

Hazard Identification and Classification
Based on available data, 2-Cyanobutanoic acid is classified as a hazardous substance. The

primary hazards are associated with its irritant properties.

GHS Classification (Anticipated, based on similar compounds):

Skin Irritation

Serious Eye Irritation
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May cause respiratory irritation

Signal Word: Warning

Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Cyanobutanoic acid is presented

in the table below. This data is essential for understanding its behavior under various

experimental conditions.

Property Value

Molecular Formula C5H7NO2

Molecular Weight 113.116 g/mol [2]

CAS Number 51789-75-4[2]

Boiling Point 266.4°C at 760 mmHg[2]

Flash Point 114.9°C[2]

Density 1.137 g/cm³[2]

Vapor Pressure 0.0025 mmHg at 25°C[2]

pKa (Predicted) 2.56 ± 0.10[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2-
Cyanobutanoic acid.
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Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, including gloves and eye/face protection.[3]

Avoid contact with skin and eyes.[3]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2-
Cyanobutanoic acid:

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area or with local

exhaust ventilation. If dust or aerosols are

generated, a respirator may be necessary.

First Aid Measures
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In case of exposure to 2-Cyanobutanoic acid, follow these first aid procedures and seek

medical attention.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If you feel unwell,

seek medical advice.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Experimental Protocols: General Chemical Safety
Workflow
While specific experimental protocols for 2-Cyanobutanoic acid are not readily available, a

general workflow for handling chemical hazards in a laboratory setting is outlined below. This

logical relationship diagram illustrates the key steps from hazard identification to emergency

response.
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Hazard Identification & Risk Assessment Control Measures Emergency Response

Hazard Identification
(SDS, Literature)
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(Exposure Potential)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

First Aid Measures
(Inhalation, Skin, Eyes)

Spill Cleanup
(Containment, Disposal)

Click to download full resolution via product page

Caption: General Chemical Safety and Handling Workflow.

This diagram illustrates a standard workflow for safely managing chemicals in a laboratory

environment, starting with hazard identification and risk assessment, implementing control

measures, and being prepared for emergency response. This systematic approach is essential

when working with compounds like 2-Cyanobutanoic acid where comprehensive, specific

data may be limited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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